Cas no 1052713-38-8 (benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate)

• Product Name: benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate
• CAS No: 1052713-38-8
• MF: C₁₈H₂₅FN₂O₄
• MW: 352.400508642197
• CID: 4559848
• PubChem ID: 59455689
• Update Time: 2025-07-02

benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-benzyl 3-((tert-butoxycarbonyl)amino)-4-fluoropiperidine-1-carboxylate(WXFC0382)
• (3R,4R)-benzyl 3-((tert-butoxycarbonyl)amino)-4-fluoropiperidine-1-carboxylate
• tert-butyl (3R,4R)-1-((benzyloxy)carbonyl)-4-fluoropiperidin-3-ylcarbamate
• benzyl (3R,4R)-4-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate
• BENZYL (3R,4R)-3-((TERT-BUTOXYCARBONYL)AMINO)-4-FLUOROPIPERIDINE-1-CARBOXYLATE
• trans-racemic-(3R,4R)-Benzyl 3-((tert-butoxycarbonyl)amino)-4-fluoropiperidine-1-carboxylate
• TRANS-3-N-BOC-AMINO-4-FLUORO-1-CBZ-PIPERIDINE
• MFCD28010927
• WS-01805
• MFCD28014011
• rel-benzyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-fluoropiperidine-1-carboxylate
• BENZYL (3R,4R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-FLUOROPIPERIDINE-1-CARBOXYLATE
• 1052713-40-2
• C18H25FN2O4
• 1052713-38-8
• W11718
• CS-0449139
• Trans-benzyl 3-(tert-butoxycarbonylamino)-4-fluoropiperidine-1-carboxylate
• trans-Benzyl 3-((tert-butoxycarbonyl)amino)-4-fluoropiperidine-1-carboxylate
• Benzyl (3R,4R)-3-((t-butoxycarbonyl)amino)-4-fluoropiperidine-1-carboxylate
• W19572

• Inchi： 1S/C18H25FN2O4/c1-18(2,3)25-16(22)20-15-11-21(10-9-14(15)19)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,20,22)/t14-,15-/m1/s1
• InChI Key： MVHJFTQWJQHIAL-HUUCEWRRSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@@H](F)[C@H](NC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 352.17983545g/mol
• Monoisotopic Mass: 352.17983545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Additional information on benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate

Research Brief on Benzyl (3R,4R)-3-(tert-Butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate (CAS: 1052713-38-8)

Benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate (CAS: 1052713-38-8) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

The compound's structural features, including the fluorinated piperidine core and the tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for drug discovery. Recent synthetic methodologies have optimized the preparation of this intermediate, enabling its use in large-scale pharmaceutical production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis route, achieving high yields and purity, which is critical for its application in preclinical and clinical research.

In terms of pharmacological applications, benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate has been identified as a precursor in the synthesis of potent kinase inhibitors and modulators of neurotransmitter receptors. A notable example is its role in the development of selective dopamine D3 receptor antagonists, which are being investigated for their potential in treating addiction and Parkinson's disease. Additionally, its incorporation into proteolysis-targeting chimeras (PROTACs) has shown promise in targeted protein degradation, a cutting-edge approach in oncology drug development.

Recent preclinical studies have further elucidated the compound's metabolic stability and pharmacokinetic properties, which are essential for its transition into clinical trials. For example, a 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its favorable blood-brain barrier permeability, making it an attractive candidate for CNS-targeted therapies. However, challenges such as off-target effects and potential toxicity profiles remain areas of active investigation.

In conclusion, benzyl (3R,4R)-3-(tert-butoxycarbonylamino)-4-fluoro-piperidine-1-carboxylate (CAS: 1052713-38-8) represents a valuable intermediate in modern drug discovery, with applications spanning multiple therapeutic areas. Ongoing research continues to explore its full potential, addressing existing limitations and optimizing its use in next-generation pharmaceuticals. Future directions may include the development of novel derivatives and the integration of advanced computational modeling to enhance its pharmacological properties.